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Compound of Interest

Compound Name: Methyl anthranilate-13C6

Cat. No.: B15142246 Get Quote

Disclaimer: This document provides storage and handling recommendations for Methyl

Anthranilate-¹³C₆ based on publicly available data for its non-isotopically labeled counterpart,

Methyl Anthranilate. The ¹³C₆ isotopic labeling is not expected to significantly alter the

compound's physical or chemical properties relevant to storage and handling. However, it is

crucial to consult the supplier-specific Safety Data Sheet (SDS) for any unique considerations.

This guide is intended for researchers, scientists, and drug development professionals.

Introduction
Methyl Anthranilate-¹³C₆ is a stable isotope-labeled form of Methyl Anthranilate, a naturally

occurring substance found in various essential oils and used as a flavoring and fragrance

agent. In research and drug development, labeled compounds like Methyl Anthranilate-¹³C₆ are

invaluable for a range of applications, including metabolic studies, pharmacokinetic analyses,

and as internal standards for quantitative analysis. Proper storage and handling are paramount

to ensure the compound's integrity, stability, and the safety of laboratory personnel.

Storage Recommendations
To maintain the quality and stability of Methyl Anthranilate-¹³C₆, it is essential to adhere to the

following storage conditions. These recommendations are collated from various supplier safety

data sheets for Methyl Anthranilate.

Table 1: Storage Conditions for Methyl Anthranilate
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Parameter Recommended Condition Rationale

Temperature

Refrigerator (2°C to 8°C) or

Cool, well-ventilated place.[1]

[2]

Minimizes degradation and

maintains stability.

Light Exposure Protect from light.[3][4][5]

The compound is light-

sensitive and can degrade

upon exposure.[4]

Atmosphere
Store under an inert

atmosphere (e.g., Nitrogen).[5]

Prevents oxidation and

degradation from atmospheric

components.

Container
Tightly closed container.[3][4]

[5][6]

Prevents contamination and

exposure to moisture.

Moisture Keep in a dry place.[4][5]
Prevents hydrolysis and

degradation.

Shelf Life

Typically 24 months under

recommended conditions.[1]

Quality should be verified after

extended storage.[5]

Ensures the compound

remains within specification for

use.

Chemical Stability and Incompatibility
Understanding the chemical stability and incompatibilities of Methyl Anthranilate-¹³C₆ is crucial

for preventing hazardous reactions and ensuring the integrity of the material.

Table 2: Chemical Stability and Incompatibilities
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Factor Description

Chemical Stability
Stable under recommended storage conditions.

[3][7][8]

Conditions to Avoid
Exposure to light, strong heating, and

incompatible materials.[3][4]

Incompatible Materials

Strong oxidizing agents, strong acids, strong

bases, acid chlorides, acid anhydrides, and

chloroformates.[3][4][8]

Hazardous Reactions

Violent reactions are possible with acid halides

and acid anhydrides.[3] In contact with nitrites,

nitrates, or nitrous acid, there is a possible

liberation of nitrosamines.[3]

Hazardous Decomposition Products

When heated to decomposition, it may emit

toxic fumes, including carbon oxides (CO, CO₂)

and nitrogen oxides (NOx).[9]

Handling and Personal Protective Equipment (PPE)
Safe handling practices are essential to minimize exposure and ensure the well-being of

laboratory personnel. The following recommendations are based on standard laboratory safety

protocols and information from safety data sheets for Methyl Anthranilate.

Table 3: Personal Protective Equipment (PPE) and Handling Guidelines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_anthranilate_268200_EU-EN_SDS.pdf
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-ANTHRANILLATE-Natural-Export-SDS-1.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10182980&lang=EN
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10182980&lang=EN
https://www.aurochemicals.com/wp-content/uploads/2019/04/METHYL-ANTHRANILLATE-Natural-Export-SDS-1.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w268208?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Anthranilate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendation

Ventilation
Use in a well-ventilated area. Local exhaust

ventilation is recommended.[2][10]

Eye Protection
Wear safety glasses with side-shields or

goggles.[7][10]

Hand Protection
Wear compatible chemical-resistant gloves.[6]

[10]

Skin and Body Protection

Wear a laboratory coat and other protective

clothing as necessary to prevent skin contact.[4]

[7]

Respiratory Protection
If ventilation is inadequate or if vapors/aerosols

are generated, use a suitable respirator.[3]

Hygiene Measures
Wash hands thoroughly after handling.[10] Do

not eat, drink, or smoke in work areas.[2][10]

Experimental Workflow
The following diagram outlines a generalized workflow for the safe handling and use of Methyl

Anthranilate-¹³C₆ in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl Anthranilate-¹³C₆.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Spill:

Evacuate the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.[3]

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area thoroughly.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Get medical attention if irritation develops.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[6]

Always consult the material's specific Safety Data Sheet (SDS) for complete and detailed

emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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